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Compound of Interest

(tert-Butoxycarbonyl)-L-
Compound Name:
valylglycine

Cat. No.: B558036

An In-depth Technical Guide to the Storage and Handling of (tert-Butoxycarbonyl)-L-
valylglycine

Introduction

(tert-Butoxycarbonyl)-L-valylglycine, also known as Boc-Val-Gly-OH, is an N-Boc protected
dipeptide derivative widely used in peptide synthesis and pharmaceutical research.[1] Its
structure, featuring the tert-butoxycarbonyl (Boc) protecting group, provides enhanced stability
and controlled reactivity, making it a crucial building block for the synthesis of complex
peptides.[1] Proper storage and handling of this reagent are paramount to ensure its purity,
reactivity, and the reproducibility of experimental outcomes. This guide provides a
comprehensive overview of recommended storage conditions, handling procedures, and
stability data based on available technical information.

Chemical and Physical Properties

A summary of the key physical and chemical properties of (tert-Butoxycarbonyl)-L-
valylglycine is presented below.
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Property Value Reference(s)
CAS Number 45233-75-8 [1][21[3]
Molecular Formula C12H22N20s5 [1][2]
Molecular Weight 274.31 g/mol [2][4]
Appearance White powder or crystals [11[3]

Melting Point 100-110 °C

Purity > 95% (HPLC) [1]

Primary Application

Peptide Synthesis

[1]3]

Storage and Stability

Proper storage is critical to maintain the chemical integrity and shelf-life of Boc-Val-Gly-OH.

The compound is typically supplied as a lyophilized powder. Recommendations vary slightly

between suppliers, but a consistent theme of cold, dry storage is evident.

Quantitative Storage and Stability Data

The following table summarizes the recommended storage conditions and known stability of

the compound in different forms.

Storage . .

Form Conditions Shelf Life Reference(s)
Temperature

Lyophilized Solid  -20°C Keep desiccated 36 months [2]

Solid 2-8°C N/A Not specified

Solid 0-8°C N/A Not specified [1]

) Aliquot to avoid Use within 1
In Solution -20°C [2]
freeze/thaw month

General Storage Workflow
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The logical flow for receiving and storing the compound is outlined below to maximize its
viability.
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Receiving Protocol

Receive Compound Shipment

'

Inspect Container for Damage
and Leaks

:

Verify Label Information
(CAS: 45233-75-8)

Storage Protocol

y

Log in Inventory System

Store Lyophilized Solid Prepare Stock Solution
at -20°C, Desiccated (If needed)

Aliquot and Store Solution

at -20°C
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Boc-SPPS Coupling Cycle

Start with Amino-Functionalized
Resin (e.g., Merrifield)

:

1. Deprotection:

(e.g., using TFA)

Remove Boc group from resin

:

2. Neutralization:
Neutralize the resin
(e.g., using DIEA)

3. Activation:
Activate Boc-Val-Gly-OH
(e.g., with DCC/HOBY)

'

:

4. Coupling:
Couple activated dipeptide
to the resin

5. Wash:
Wash resin to remove
excess reagents

Proceed to next
coupling cycle or
final deprotection
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© 2025 BenchChem. All rights reserved.

5/7 Tech Support


https://www.benchchem.com/product/b558036?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

